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Compound of Interest

Compound Name: Cytosine-13C2,15N3

Cat. No.: B1456445 Get Quote

Essential Safety and Handling Guide for
Cytosine-13C2,15N3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Cytosine-13C2,15N3. The following protocols are

designed to ensure a safe laboratory environment through proper handling, personal protective

equipment (PPE) use, and disposal procedures.

Hazard Identification and Personal Protective
Equipment
Cytosine-13C2,15N3 is a stable isotope-labeled compound. While not radioactive, it may

present chemical hazards.[1] GHS hazard classifications for a similar product suggest it may

cause skin, eye, and respiratory irritation.[2] Therefore, a comprehensive approach to personal

protection is essential.

Recommended Personal Protective Equipment (PPE)
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PPE Component Specification Rationale

Hand Protection
Nitrile gloves, tested for

chemical resistance.

Provides a barrier against skin

contact and absorption.[3][4]

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects against splashes and

airborne particles.[3][5]

Body Protection Laboratory coat.

Protects skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection

NIOSH-approved dust

respirator (e.g., N95) or use of

a fume hood.

Prevents inhalation of airborne

particles, especially when

handling the solid form.[5][6]

Operational Plan: Handling and Preparation
All handling of solid Cytosine-13C2,15N3 should be conducted in a designated area, such as

a chemical fume hood or a ventilated enclosure, to minimize the risk of inhalation.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly and that a spill kit

and appropriate waste containers are readily accessible.

Weighing and Aliquoting: Conduct any weighing or transfer of the solid material within a fume

hood or ventilated balance enclosure to control dust.[3]

Solution Preparation: If preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Labeling: Clearly label all containers with the compound name, concentration, and any

relevant hazard information.

Transport: When moving the compound, use a sealed, leak-proof secondary container.

Decontamination: After handling, thoroughly clean the work area.
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Hand Washing: Always wash hands with soap and water after removing gloves and before

leaving the laboratory.[7]

Disposal Plan
As Cytosine-13C2,15N3 is a stable isotope-labeled compound, it is not considered radioactive

waste.[1][8] Disposal should follow standard procedures for chemical waste in accordance with

local, state, and federal regulations.

Disposal Procedure:

Waste Segregation: Dispose of contaminated materials (e.g., gloves, wipes, pipette tips) in a

designated chemical waste container. Do not mix with general laboratory waste.[1]

Container Labeling: Ensure the waste container is clearly labeled with its contents.

Surplus Material: Unused or surplus Cytosine-13C2,15N3 should be disposed of as

chemical waste.

Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the

rinsate collected as chemical waste before the container is discarded.
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Caption: Workflow for Safe Handling of Cytosine-13C2,15N3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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